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Compound of Interest

Compound Name: D-Glucose-1,6-13C2

Cat. No.: B3427774

Essential Safety and Handling Guide for D-
Glucose-1,6-13C2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling D-Glucose-1,6-13C2. Adherence to these
procedures is essential for maintaining a safe laboratory environment and ensuring proper
disposal.

Personal Protective Equipment (PPE)

When handling D-Glucose-1,6-13C2, appropriate personal protective equipment must be worn
to minimize exposure and ensure safety. The following table summarizes the recommended
PPE.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3427774?utm_src=pdf-interest
https://www.benchchem.com/product/b3427774?utm_src=pdf-body
https://www.benchchem.com/product/b3427774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Specifications & Notes

Eye/Face Protection

Safety glasses with side

shields or safety goggles

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1] A
face shield may be required for
tasks with a high risk of

splashing.

Hand Protection

Disposable nitrile gloves

Provides protection against
incidental contact.[2] For
prolonged contact, consider
double-gloving or wearing
more robust chemical-resistant

gloves.

Body Protection

Laboratory coat

A fire-resistant lab coat is
recommended.[1][3] Ensure it

is clean and fully buttoned.

Respiratory Protection

N95 respirator or equivalent

Required when handling the
powder in poorly ventilated
areas or when dust formation
is likely.[4]

Operational Plan: Handling and Storage

Handling:

¢ Ventilation: Always handle D-Glucose-1,6-13C2 in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust particles.

e Preventing Dust Formation: This compound is a powder, and care should be taken to avoid

generating dust. Combustible dust may form with further processing.

e Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and

water after handling and before eating, drinking, or smoking.

Storage:
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» Conditions: Store in a tightly sealed container in a dry and well-ventilated place. Keep away
from moisture and direct sunlight.

o Temperature: Room temperature storage is recommended.
e Incompatible Materials: Avoid contact with strong oxidizing agents.

Accidental Release Measures

In the event of a spill:

Avoid Dust Generation: Do not use dry sweeping methods that could aerosolize the powder.

Containment: Carefully sweep or shovel the spilled material into a suitable, labeled container
for disposal.

Ventilation: Ensure the area is well-ventilated.

PPE: Wear the appropriate personal protective equipment as outlined above during cleanup.

Disposal Plan

D-Glucose-1,6-13C2 is not classified as a hazardous substance, but it should be disposed of
as chemical waste.

Step-by-Step Disposal Protocol:

o Containerization: Place the waste D-Glucose-1,6-13C2 in a clearly labeled and sealed
container. The label should include the full chemical name.

o Waste Segregation: Store the waste container with other non-hazardous solid chemical
waste.

» Professional Disposal: Arrange for a licensed professional waste disposal service to collect
and dispose of the chemical waste. Contact your institution's Environmental Health and
Safety (EHS) department for specific procedures.
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o Documentation: Maintain a record of the disposed chemical, including the quantity and date
of disposal, in your laboratory's chemical inventory or waste log.

Workflow for Handling and Disposal

Handling Protocol

Don Appropriate PPE

:

Handle in Well-Ventilated Area

:

Weigh/Use Compound

\Generate Waste
\Disposal Protocol

Store in Tightly Sealed Container Place Waste in Labeled Container

:

Segregate with Non-Hazardous Waste

:

Contact EHS for Pickup

:

Document Disposal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of D-Glucose-1,6-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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